Di-tert-butyl 2,6-dimethyl-1,4-dihydropyridine-3,5-dicarboxylate

• IUPAC Name: ditert-butyl 2,6-dimethyl-1,4-dihydropyridine-3,5-dicarboxylate
• InChI: InChI=1S/C17H27NO4/c1-10-12(14(19)21-16(3,4)5)9-13(11(2)18-10)15(20)22-17(6,7)8/h18H,9H2,1-8H3
• InChI Key: WSWDAKKWVAVVAI-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(CC(=C(N1)C)C(=O)OC(C)(C)C)C(=O)OC(C)(C)C
• Molecular Formula: C17H27NO4
• DSSTOX Substance ID: DTXSID50403466
• Molecular Weight: 309.4 g/mol
• CAS No.: 55536-71-5

Description

Di-tert-butyl 2,6-dimethyl-1,4-dihydropyridine-3,5-dicarboxylate is a chemical compound with the molecular formula C17H27NO4. It is also known as 2,6-Dimethyl-1,4-dihydropyridine-3,5-dicarboxylic acid di-tert-butyl ester.

Synthesis Analysis

This compound can be synthesized via the Hantzsch reaction. The Hantzsch reaction is a four-component reaction that involves the condensation of two equivalents of a β-keto ester, one equivalent of an aldehyde, and one equivalent of ammonium acetate.

Molecular Structure Analysis

The molecular weight of this compound is 309.4 g/mol. The InChI string is InChI=1S/C17H27NO4/c1-10-12 (14 (19)21-16 (3,4)5)9-13 (11 (2)18-10)15 (20)22-17 (6,7)8/h18H,9H2,1-8H3. The Canonical SMILES string is CC1=C (CC (=C (N1)C)C (=O)OC (C) (C)C)C (=O)OC (C) (C)C.

Chemical Reactions Analysis

This compound can participate in various chemical reactions. For instance, it can act as a hydrogen source in conjugate reduction and organocatalytic reductive amination.

Physical and Chemical Properties Analysis

This compound is a solid compound with a melting point of 142-149 °C. It has a molecular weight of 309.4 g/mol. The compound has a XLogP3-AA value of 3.1, indicating its lipophilicity. It has one hydrogen bond donor and five hydrogen bond acceptors.

Scientific Research Applications

Chemical Structure and Activity

Di-tert-butyl 2,6-dimethyl-1,4-dihydropyridine-3,5-dicarboxylate, a member of the 1,4-dihydropyridine class, has been studied for its structural properties. Research by Rowan and Holt (1996) demonstrates that the bulkiness of the esterification groups in this compound affects the perpendicularity of its dual-ring system, impacting potential activity (Rowan & Holt, 1996).

Reactions and Transformations

This compound undergoes various chemical transformations. Görlitzer and Baltrusch (2000) explored its reaction with trifluoroacetic acid, leading to the elimination of the tert-butylester group and subsequent formation of related compounds under UV-A light (Görlitzer & Baltrusch, 2000). Another study by Sobolev et al. (2002) examined the impact of acyl chain length and branching on the enantioselectivity of lipase-catalyzed hydrolysis in derivatives of this compound (Sobolev et al., 2002).

Synthesis and Molecular Structure

Synthesis techniques and the resultant molecular structures of this compound derivatives have been extensively studied. Skowronek and Lightner (2003) synthesized a chiral version of this compound, revealing its axial chirality and restricted rotation due to the tert-butyl groups (Skowronek & Lightner, 2003). Gein et al. (2004) investigated the reactions of this compound with difunctional nucleophiles, finding different reaction pathways based on the nature of the alkyl group in the ester moieties (Gein et al., 2004).

Pharmaceutical Implications

Despite the exclusion of drug use and dosage, it's worth noting that this compound class forms a significant part of pharmaceutical research, especially in the context of calcium channel antagonists and potential anticancer applications, as illustrated in studies like those by Hoffmann and Rabe (1984) and Ahn et al. (2018) (Hoffmann & Rabe, 1984), (Ahn et al., 2018).

Safety and Hazards

This compound is classified as Acute Tox. 4 Oral according to the Globally Harmonized System of Classification and Labelling of Chemicals (GHS). It has the signal word “Warning” and the hazard statement H302: Harmful if swallowed. The compound should be handled with appropriate personal protective equipment, including dust masks, eyeshields, and gloves.

Mechanism of Action

Target of Action

It is known to be a functionalized dihydropyridine compound .

Mode of Action

Di-tert-butyl 2,6-dimethyl-1,4-dihydropyridine-3,5-dicarboxylate has been employed as a reductant in the catalytic asymmetric reductive amination of aldehydes . This suggests that it may interact with its targets by donating electrons, thereby reducing them.

Biochemical Pathways

Given its role as a reductant in the catalytic asymmetric reductive amination of aldehydes , it may be involved in pathways related to amine synthesis and metabolism.

Result of Action

Its role as a reductant in the catalytic asymmetric reductive amination of aldehydes suggests that it may facilitate the conversion of aldehydes to amines.